Cas no 17997-47-6 (tributyl(2-pyridyl)stannane)

• Product Name: tributyl(2-pyridyl)stannane
• CAS No: 17997-47-6
• MF: C₁₇H₃₁NSn
• MW: 368.144744157791
• MDL: MFCD00052052
• CID: 87910
• PubChem ID: 607784
• Update Time: 2025-07-02

tributyl(2-pyridyl)stannane Chemical and Physical Properties

Names and Identifiers

• 2-Tri-n-butylstannylpyridine
• (2-Pyridyl)tri-n-butyltin
• Tri-n-butyl(2-pyridyl)tin
• 2-(Tributylstannyl)pyridine
• (2-Pyridinyl)tributylstannane
• 2-Tributylstannylpyridine
• tributyl(pyridin-2-yl)stannane
• 2-(1,1,1-Tributylstannyl)pyridine
• 2-(Tri-n-butylstannyl)pyridine
• 2-Pyridyltributyltin
• 2-Pyridyltri-n-butylstannane
• 2-tributylstannanylpyridine
• pyridin-2-yl-tri-n-butyltin
• Tributylpyridyltin
• 2-(Tributylstannanyl)pyridine
• 2-(Tributyltin)pyridine
• 2-Pyridyltri-n-butyltin
• 2-Pyridyltributylstannane
• TRIBUTYL(2-PYRIDYL)TIN
• (2-Pyridyl)tri-N-butyltine
• 2-PYRIDINETRIBUTYLSTANNANE
• Tributylpyridyltin; 98%
• Pyridine, 2-(tributylstannyl)-
• 2-tributylstannyl-pyridine
• 2-tributylstannyl pyridine
• Pyridine,2-(tributylstannyl)-
• GYUURHMITDQTRU-UHFFFAOYSA-N
• tributylstannylpyridine
• Tributyl-2-pyridyltin
• tributyl
• tributyl(2-pyridyl)stannane
• CS-W018419
• DTXSID40345886
• 2-tributylstannanyl pyridine
• tributylstannyl pyridine
• tri-n-butyl-(2-pyridyl)-tin
• 2-(tributylstannyl)-pyridine
• 2-[(tri-n-butyl)stannyl]pyridine
• AB02167
• FT-0613463
• J-400315
• 2-(tri-n-butylstannyl) pyridine
• AM803391
• T1736
• BP-10376
• (2-pyridyl)tributyltin
• (pyridin-2-yl)tributyltin
• 2-tri-n-butylstannyl pyridine
• 2-tributylstannanyl-pyridine
• 2-(tributyl-stannyl)pyridine
• tributyl(2-pyridinyl)stannane
• MFCD00052052
• 2-pyridyl tri-n-butyl tin
• 2-(Tributylstannyl)pyridine, 85%
• 2-(tributylstannyl) pyridine
• Tri-n-butyl(2-pyridyl) tin
• 2-pyridyltributyl stannane
• 2-pyridyl tributyl tin
• C17H31NSn
• tri-n-butyl (2-pyridyl) tin
• AKOS005259933
• 17997-47-6
• EN300-129142
• A812509
• 2-(Tributylstannyl)pyridine #
• GS-6234
• (2-pyridyl)tributylstannane
• pyridin-2-yltri-n-butylstannane
• SCHEMBL28505
• STL556486
• DB-003332
• BBL102681

• MDL： MFCD00052052
• Inchi： 1S/C5H4N.3C4H9.Sn/c1-2-4-6-5-3-1;3*1-3-4-2;/h1-4H;3*1,3-4H2,2H3;
• InChI Key： GYUURHMITDQTRU-UHFFFAOYSA-N
• SMILES： [Sn](C1C=CC=CN=1)(CCCC)(CCCC)CCCC
• BRN： 479329

Computed Properties

• Exact Mass: 369.14800
• Monoisotopic Mass: 369.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Uncertain
• Density: 1.137 g/mL at 25 °C
• Boiling Point: 377.8°C at 760 mmHg
• Flash Point: Fahrenheit: 73.4 ° f
  Celsius: 23 ° c
  
• Refractive Index: 1.5130
• PSA: 12.89000
• LogP: 5.13770
• Solubility: Uncertain

tributyl(2-pyridyl)stannane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H301-H312-H315-H319-H372-H410
• Warning Statement： P210-P260-P273-P301+P310+P330-P370+P378-P391
• Hazardous Material transportation number：2788
• WGK Germany：3
• Hazard Category Code： 21-25-36/38-48/23/25-50/53
• Safety Instruction： S35-S36/37/39-S45-S61-S60
• Hazardous Material Identification：
• HazardClass：6.1,3
• PackingGroup：Ⅱ
• TSCA：No
• Storage Condition：−20°C
• Risk Phrases：R21; R25; R36/38; R48/23/25; R50/53
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on tributyl(2-pyridyl)stannane

Introduction to Tributyl(2-pyridyl)stannane (CAS No. 17997-47-6)

Tributyl(2-pyridyl)stannane, with the chemical formula C₁₄H₂₃NSn, is a significant organotin compound that has garnered considerable attention in the field of organometallic chemistry and its applications. This compound, identified by its CAS number 17997-47-6, is particularly valued for its role in synthetic chemistry, serving as a versatile reagent in various organic transformations. The unique combination of a stannyl group and a pyridyl moiety makes it an intriguing candidate for exploring new chemical pathways and methodologies.

The structure of tributyl(2-pyridyl)stannane consists of a tin atom bonded to three butyl groups and one 2-pyridyl group. This arrangement imparts distinct electronic and steric properties to the molecule, which are exploited in various synthetic applications. The pyridyl group, characterized by its nitrogen-containing aromatic ring, introduces a degree of nucleophilicity and coordination ability, making the compound highly useful in cross-coupling reactions and other metal-catalyzed processes.

In recent years, there has been a growing interest in the development of new organotin compounds for their potential applications in pharmaceuticals, agrochemicals, and materials science. Tributyl(2-pyridyl)stannane has emerged as a promising candidate in this domain due to its unique reactivity and stability. Researchers have been exploring its utility in the synthesis of complex organic molecules, particularly in the context of drug discovery and development.

One of the most notable applications of tributyl(2-pyridyl)stannane is in the field of Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids or esters. The stannyl reagent derived from tributyl(2-pyridyl)stannane has been shown to be highly effective in facilitating these couplings, often under mild conditions and with excellent yields. The presence of the pyridyl group enhances the reactivity by stabilizing the transition state and improving the selectivity of the reaction.

Furthermore, tributyl(2-pyridyl)stannane has been utilized in the synthesis of heterocyclic compounds, which are prevalent in many biologically active molecules. The pyridyl moiety can act as a directing group, influencing the regioselectivity of various reactions. This has led to innovative approaches for constructing complex heterocyclic frameworks, which are essential components in many pharmaceuticals and agrochemicals.

The compound's stability under various reaction conditions makes it a reliable reagent for industrial applications. Its ability to undergo transformations under mild conditions reduces the need for harsh reagents or high temperatures, thereby making synthetic processes more sustainable and cost-effective. This aspect is particularly important in large-scale manufacturing where efficiency and environmental impact are critical considerations.

Recent research has also delved into the catalytic properties of derivatives of tributyl(2-pyridyl)stannane. By modifying the steric and electronic environment around the tin center, scientists have been able to develop catalysts that exhibit enhanced activity and selectivity in various transformations. These catalysts hold promise for future applications in green chemistry, where minimizing waste and maximizing efficiency are paramount goals.

The spectroscopic properties of tributyl(2-pyridyl)stannane have also been extensively studied. NMR spectroscopy, particularly carbon-13 NMR, provides valuable insights into the structure and dynamics of the compound. These studies have helped elucidate reaction mechanisms and optimize synthetic pathways. Additionally, computational methods have been employed to predict the behavior of this compound under different conditions, further aiding in its rational use.

In conclusion, tributyl(2-pyridyl)stannane (CAS No. 17997-47-6) is a multifaceted organotin compound with significant potential in synthetic chemistry. Its unique structure and reactivity make it an invaluable tool for researchers working on complex organic transformations. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines. The ongoing exploration of this compound promises to yield new insights and methodologies that will advance chemical research and innovation.